Cas no 1904085-39-7 (rac-tert-butyl N-{(1R,2S)-2-aminocyclopentylmethyl}carbamate, trans)

• Product Name: rac-tert-butyl N-{(1R,2S)-2-aminocyclopentylmethyl}carbamate, trans
• CAS No: 1904085-39-7
• MDL: MFCD34184164
• CID: 4627913
• PubChem ID: 52421377
• Update Time: 2025-06-08

rac-tert-butyl N-{(1R,2S)-2-aminocyclopentylmethyl}carbamate, trans Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[(1S,2R)-2-aminocyclopentyl]methyl}carbamate
• rac-tert-butyl N-{(1R,2S)-2-aminocyclopentylmethyl}carbamate, trans

• MDL： MFCD34184164

Additional information on rac-tert-butyl N-{(1R,2S)-2-aminocyclopentylmethyl}carbamate, trans

Comprehensive Analysis of rac-tert-butyl N-{(1R,2S)-2-aminocyclopentylmethyl}carbamate, trans (CAS No. 1904085-39-7)

The compound rac-tert-butyl N-{(1R,2S)-2-aminocyclopentylmethyl}carbamate, trans (CAS No. 1904085-39-7) is a chiral cyclopentyl derivative with significant applications in pharmaceutical research and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules. The trans configuration of this compound ensures specific spatial orientation, which is critical for its interactions with biological targets. Researchers are increasingly focusing on such chiral building blocks due to their role in enantioselective synthesis and drug discovery.

In recent years, the demand for rac-tert-butyl N-{(1R,2S)-2-aminocyclopentylmethyl}carbamate, trans has surged, driven by its potential in designing novel therapeutics. The compound's tert-butyl carbamate group provides stability and protection for the amine functionality, making it a preferred choice in peptide coupling reactions. Its cyclopentyl backbone is also noteworthy, as it mimics natural cyclic structures found in many biologically active compounds. This alignment with natural motifs enhances its compatibility with enzymatic systems, a hot topic in green chemistry and sustainable drug development.

One of the most searched questions in the field is: "What are the synthetic routes for rac-tert-butyl N-{(1R,2S)-2-aminocyclopentylmethyl}carbamate, trans?" The answer lies in multi-step organic transformations, often starting from readily available cyclopentene derivatives. Key steps include asymmetric hydrogenation, Boc protection, and resolution of enantiomers. The trans isomer is particularly favored due to its higher thermodynamic stability and ease of purification. These synthetic strategies are frequently discussed in academic forums and patent literature, reflecting the compound's industrial relevance.

Another trending topic is the application of rac-tert-butyl N-{(1R,2S)-2-aminocyclopentylmethyl}carbamate, trans in protease inhibitor design. Proteases are enzymes involved in numerous pathological processes, and inhibiting them is a cornerstone of modern drug discovery. The compound's aminocyclopentyl moiety can serve as a scaffold for mimicking peptide bonds, a feature exploited in the development of antiviral and anticancer agents. This connection to high-impact therapeutic areas makes it a frequent subject of scientific publications and grant proposals.

From a technical perspective, the characterization of CAS No. 1904085-39-7 involves advanced analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy confirms its trans configuration, while High-Performance Liquid Chromatography (HPLC) ensures enantiomeric purity. Mass spectrometry is employed to verify molecular weight and fragmentation patterns. These methods are essential for quality control, especially when the compound is used in Good Manufacturing Practice (GMP)-compliant processes. The growing emphasis on analytical rigor in pharmaceutical manufacturing has further elevated interest in this compound.

Environmental and regulatory considerations are also shaping the discourse around rac-tert-butyl N-{(1R,2S)-2-aminocyclopentylmethyl}carbamate, trans. With the rise of green chemistry principles, researchers are exploring solvent-free or water-based synthetic routes to minimize waste. The compound's biodegradability and toxicity profile are under scrutiny, aligning with the broader push for sustainable chemical practices. These aspects are frequently highlighted in Environmental, Social, and Governance (ESG) reports of leading pharmaceutical companies.

In conclusion, rac-tert-butyl N-{(1R,2S)-2-aminocyclopentylmethyl}carbamate, trans (CAS No. 1904085-39-7) represents a versatile and scientifically intriguing molecule. Its applications span drug discovery, asymmetric synthesis, and green chemistry, making it a focal point of contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.